Cas no 1113110-11-4 (4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid)

• Product Name: 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid
• CAS No: 1113110-11-4
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• CID: 5039147
• Update Time: 2026-02-28

4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid
• 4-amino-3-(propylcarbamoyl)isothiazole-5-carboxylic acid
• 4-amino-3-[(propylamino)carbonyl]-5-isothiazolecarboxylic acid
• BBL006922
• STL133747
• H2124
• 4-amino-3-[(propylamino)carbonyl]isothiazole-5-carboxylic acid
• 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid

• Inchi： 1S/C8H11N3O3S/c1-2-3-10-7(12)5-4(9)6(8(13)14)15-11-5/h2-3,9H2,1H3,(H,10,12)(H,13,14)
• InChI Key： ZFXSQXJJZMJOKY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C(NCCC)=O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 1.2
• Topological Polar Surface Area: 134

4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid Security Information

• Storage Condition：(BD606527)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid

4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic Acid (CAS No. 1113110-11-4): A Comprehensive Overview

4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid (CAS No. 1113110-11-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and functional groups, offers a wide range of applications, particularly in drug discovery and development. Its molecular structure, which includes an amino group, a propylcarbamoyl moiety, and a carboxylic acid functionality, makes it a versatile building block for synthesizing more complex molecules.

The thiazole ring is a five-membered heterocyclic compound containing both sulfur and nitrogen atoms. This structural feature is commonly found in many biologically active molecules, including vitamins (e.g., thiamine) and antibiotics. The presence of the 4-amino and 5-carboxylic acid groups in 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid enhances its reactivity, allowing it to participate in various chemical reactions such as amide bond formation, esterification, and nucleophilic substitutions. These properties make it an attractive candidate for researchers working on novel therapeutic agents.

One of the most prominent applications of 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid is in the development of small-molecule inhibitors. Given the growing interest in targeted therapies for diseases such as cancer and autoimmune disorders, this compound has been explored for its potential to modulate specific enzymatic pathways. For instance, its thiazole scaffold can mimic natural substrates, making it useful in designing inhibitors for kinases and other enzymes involved in signal transduction.

In addition to its role in drug discovery, 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid is also valuable in agricultural chemistry. Researchers have investigated its derivatives for their potential as plant growth regulators or pest control agents. The compound's ability to interact with biological systems at the molecular level makes it a promising candidate for developing eco-friendly agrochemicals, aligning with the global trend toward sustainable farming practices.

The synthesis of 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the increasing demand for high-quality intermediates in pharmaceutical manufacturing. These innovations are particularly relevant in the context of the green chemistry movement, which emphasizes reducing waste and energy consumption in chemical processes.

From a commercial perspective, the market for 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid is expanding, driven by its applications in biopharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and industrial clients. Quality control measures, such as HPLC and NMR spectroscopy, are critical to ensuring the compound's consistency and compliance with regulatory standards.

For researchers and industry professionals seeking detailed information about 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound's CAS number (1113110-11-4) serves as a unique identifier, facilitating accurate searches in scientific literature and commercial listings. Additionally, collaborations between academic and industrial sectors are expected to further unlock the potential of this compound in innovative applications.

In summary, 4-Amino-3-(propylcarbamoyl)-1,2-thiazole-5-carboxylic acid is a multifaceted compound with significant implications for drug development, agricultural science, and material chemistry. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring new frontiers in these fields. As research continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and sustainability.